Cas no 59039-81-5 (1H-1,4-Diazepine-1-ethanol, 4-(diphenylmethyl)hexahydro-)

• Product Name: 1H-1,4-Diazepine-1-ethanol, 4-(diphenylmethyl)hexahydro-
• CAS No: 59039-81-5
• MF: C₂₀H₂₆N₂O
• MW: 310.433245182037
• CID: 340061
• PubChem ID: 12236518
• Update Time: 2025-04-19

1H-1,4-Diazepine-1-ethanol, 4-(diphenylmethyl)hexahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine-1-ethanol, 4-(diphenylmethyl)hexahydro-
• 2-(4-benzhydryl-1,4-diazepan-1-yl)ethanol
• DTXSID80481772
• 4-benzhydrylhomopiperazine-1-ethanol
• 59039-81-5
• DTFRHYCHHINIEV-UHFFFAOYSA-N
• SCHEMBL10367443

• Inchi： 1S/C20H26N2O/c23-17-16-21-12-7-13-22(15-14-21)20(18-8-3-1-4-9-18)19-10-5-2-6-11-19/h1-6,8-11,20,23H,7,12-17H2
• InChI Key： DTFRHYCHHINIEV-UHFFFAOYSA-N
• SMILES： OCCN1CCCN(C(C2C=CC=CC=2)C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 310.20468
• Monoisotopic Mass: 310.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.7Ų

Experimental Properties

• PSA: 26.71